1-ethyl-4-(3-{1-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-4-piperidinyl}propanoyl)piperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-[1-[3-(1,2,4-triazol-1-yl)propanoyl]piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C19H32N6O2/c1-2-22-11-13-24(14-12-22)18(26)4-3-17-5-8-23(9-6-17)19(27)7-10-25-16-20-15-21-25/h15-17H,2-14H2,1H3
• InChI Key: NAZHYRASGKHCNQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCC2CCN(CC2)C(=O)CCN3C=NC=N3
• Molecular Formula: C19H32N6O2
• Molecular Weight: 376.5 g/mol

Description

The compound “1-ethyl-4-(3-{1-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-4-piperidinyl}propanoyl)piperazine” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound containing three nitrogen atoms. These types of compounds are often found in pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including the compound , involves several steps. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. The synthesis methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is confirmed using various spectroscopic techniques. The single-crystal X-ray diffraction analysis reveals complex structures. The IR absorption spectra of these compounds are characterized by the presence of two signals for C=O groups.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives are complex and can lead to a wide range of products. These compounds are thermally stable, with decomposition onset temperatures ranging from 147–228 °C.

Physical and Chemical Properties Analysis

1,2,4-Triazole derivatives exhibit acceptable densities (1.77–1.80 g cm−3) and optimal oxygen balance. They are thermally stable, with decomposition onset temperatures ranging from 147–228 °C.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is often related to their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds. Molecular docking studies are done to understand the mechanism and binding modes of these derivatives in the binding pocket of target enzymes.